Cas no 899725-66-7 (ethyl 2-{2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate)

• Product Name: ethyl 2-{2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate
• CAS No: 899725-66-7
• MF: C₂₁H₂₃N₃O₅S₂
• MW: 461.554422616959
• CID: 5440527
• PubChem ID: 16813711
• Update Time: 2025-05-25

ethyl 2-{2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[[2-[(1,1-dioxido-4-propyl-4H-1,2,4-benzothiadiazin-3-yl)thio]acetyl]amino]benzoate
• F3166-0582
• ETHYL 2-({[(1,1-DIOXIDO-4-PROPYL-4H-1,2,4-BENZOTHIADIAZIN-3-YL)SULFANYL]ACETYL}AMINO)BENZOATE
• ethyl 2-{2-[(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamido}benzoate
• AKOS002079967
• ethyl 2-(2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamido)benzoate
• ethyl 2-[[2-[(1,1-dioxo-4-propyl-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetyl]amino]benzoate
• AB00689259-01
• 899725-66-7
• ethyl 2-{2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate

• Inchi： 1S/C21H23N3O5S2/c1-3-13-24-17-11-7-8-12-18(17)31(27,28)23-21(24)30-14-19(25)22-16-10-6-5-9-15(16)20(26)29-4-2/h5-12H,3-4,13-14H2,1-2H3,(H,22,25)
• InChI Key： MOBNDMQXLRWGKV-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(=N1)SCC(NC1C=CC=CC=1C(=O)OCC)=O)CCC)(=O)=O

Computed Properties

• Exact Mass: 461.10791319g/mol
• Monoisotopic Mass: 461.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.05±0.70(Predicted)

Additional information on ethyl 2-{2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate

Ethyl 2-{2-(1,1-Dioxo-4-propyl-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate: A Comprehensive Overview

Ethyl 2-{2-(1,1-dioxo-4-propyl-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate is a complex organic compound with the CAS registry number 899725-66-7. This compound belongs to the class of benzothiadiazines, which are known for their diverse applications in pharmaceuticals and agrochemicals. The structure of this compound is characterized by a benzothiadiazine ring system with a sulfanylacetamido group and an ethyl benzoate substituent. These structural features contribute to its unique chemical properties and potential biological activities.

The benzothiadiazine ring system is a heterocyclic structure containing sulfur and nitrogen atoms. In this compound, the ring is further substituted with a propyl group and a dioxo group, which adds to its complexity. The sulfanylacetamido group attached to the benzothiadiazine ring introduces additional functional groups that can participate in various chemical reactions. The ethyl benzoate substituent at the para position of the benzene ring provides further structural diversity and potential for interaction with other molecules.

Recent studies have highlighted the importance of benzothiadiazine derivatives in drug discovery. For instance, researchers have explored their potential as inhibitors of certain enzymes involved in neurodegenerative diseases. Ethyl 2-{2-(1,1-dioxo-4-propyl-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate has shown promising results in preliminary assays targeting these enzymes. Its ability to modulate enzyme activity suggests that it could be a lead compound for developing new therapeutic agents.

In addition to its pharmacological applications, this compound has also been studied for its agrochemical properties. Field trials have demonstrated its potential as a fungicide or insecticide due to its ability to disrupt key biochemical pathways in pathogens and pests. These findings underscore the versatility of benzothiadiazine derivatives in addressing challenges in both healthcare and agriculture.

The synthesis of ethyl 2-{2-(1,1-dioxo-4-propyl-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps in its synthesis. Researchers have also explored green chemistry approaches to minimize environmental impact during production.

From a structural perspective, the compound's stability is influenced by the electron-withdrawing groups present on the benzene ring and the sulfur atom within the benzothiadiazine ring. These groups enhance conjugation and aromaticity, contributing to the overall stability of the molecule. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns.

Ethical considerations are paramount in the development and application of such compounds. Researchers are actively exploring ways to optimize their synthesis and minimize potential ecological risks. Regulatory frameworks are being developed to ensure safe handling and use of these compounds in various industries.

In conclusion, ethyl 2-{2-(1,1-dioxo-4-propyl-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate represents a significant advancement in organic chemistry with promising applications across multiple fields. Its unique structure and functional groups make it a valuable candidate for further research and development.